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Spectroscopic Data for 10-
Hydroxydihydroperaksine Remains Elusive
Despite Extensive Search
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Compound of Interest

Compound Name: 10-Hydroxydihydroperaksine

Cat. No.: B1631173

Despite a comprehensive search for spectroscopic data (NMR, MS) and experimental protocols
for the natural alkaloid 10-Hydroxydihydroperaksine, no specific quantitative data or detailed
experimental procedures are publicly available at this time.

Researchers and drug development professionals seeking an in-depth technical guide on this
compound will find a notable absence of primary spectroscopic evidence in readily accessible
scientific literature and databases. While the identity of 10-Hydroxydihydroperaksine,
including its chemical structure, CAS number (451478-47-0), and origin from the herb Rauvolfia
verticillata, has been confirmed, the foundational NMR and mass spectrometry data required
for a comprehensive technical whitepaper could not be located.

Efforts to uncover this information involved targeted searches for the original scientific
publication detailing the isolation and structure elucidation of 10-Hydroxydihydroperaksine.
Such a publication would be the most probable source for the requisite spectroscopic data and
the methodologies employed for its acquisition. However, these searches did not yield the
foundational paper.

Several commercial suppliers of fine chemicals list 10-Hydroxydihydroperaksine in their
catalogs. These listings confirm the compound's identity and often state that its structure has
been verified by NMR. However, the actual spectral data and the specific experimental
conditions used for these analyses are not provided.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1631173?utm_src=pdf-interest
https://www.benchchem.com/product/b1631173?utm_src=pdf-body
https://www.benchchem.com/product/b1631173?utm_src=pdf-body
https://www.benchchem.com/product/b1631173?utm_src=pdf-body
https://www.benchchem.com/product/b1631173?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

General searches for spectroscopic data of related alkaloids from Rauvolfia verticillata were
also conducted. While these studies provide insights into the types of experimental protocols
that might be used for isolating and characterizing similar compounds, they do not contain the
specific data for 10-Hydroxydihydroperaksine.

Furthermore, no information regarding signaling pathways or specific experimental workflows
involving 10-Hydroxydihydroperaksine was found, precluding the creation of the requested
Graphviz diagrams.

In conclusion, while the existence and basic chemical properties of 10-
Hydroxydihydroperaksine are established, the detailed spectroscopic data (NMR, MS) and
experimental protocols necessary to compile an in-depth technical guide are not currently
available in the public domain. Researchers interested in this compound may need to perform
their own spectroscopic analysis or attempt to contact the original researchers who first isolated
the compound, should that information become available.

 To cite this document: BenchChem. [Spectroscopic Data for 10-Hydroxydihydroperaksine
Remains Elusive Despite Extensive Search]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1631173#spectroscopic-data-nmr-ms-for-10-
hydroxydihydroperaksine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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